Cas no 1630760-75-6 (1630760-75-6 (R-Isomer))

• Product Name: 1630760-75-6 (R-Isomer)
• CAS No: 1630760-75-6
• MF: C₁₅H₁₈FN₃O₂
• MW: 291.32072687149
• CID: 4757646
• PubChem ID: 71576771
• Update Time: 2025-05-19

1630760-75-6 (R-Isomer) Chemical and Physical Properties

Names and Identifiers

• BRD9500
• (R)-6-(3-fluoro-4-morpholinophenyl)-5-methyl-4,5-dihydropyridazin-3(2H)-one
• (4R)-3-(3-fluoro-4-morpholin-4-ylphenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
• 1630760-75-6 (R-Isomer)
• HY-136350
• CS-0128506
• CHEMBL5280568
• BDBM50615688
• BRD-K16709500-001-01-6
• DA-51383
• 1630760-75-6
• SCHEMBL16156993
• MS-24156
• G17516

• Inchi： 1S/C15H18FN3O2/c1-10-8-14(20)17-18-15(10)11-2-3-13(12(16)9-11)19-4-6-21-7-5-19/h2-3,9-10H,4-8H2,1H3,(H,17,20)/t10-/m1/s1
• InChI Key： GJGGSLDXABLZLP-SNVBAGLBSA-N
• SMILES： FC1C=C(C=CC=1N1CCOCC1)C1[C@H](C)CC(NN=1)=O

Computed Properties

• Exact Mass: 291.138305g/mol
• Monoisotopic Mass: 291.138305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.9
• Molecular Weight: 291.32g/mol

Additional information on 1630760-75-6 (R-Isomer)

1630760-75-6 (R-Isomer): A Comprehensive Guide to Its Properties and Applications

The compound 1630760-75-6 (R-Isomer) is a specialized chiral molecule that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique stereochemical configuration, this isomer offers distinct advantages in terms of biological activity and chemical stability. The CAS No 1630760-75-6 serves as a critical identifier for researchers and manufacturers, ensuring precise communication and regulatory compliance. This article delves into the molecular characteristics, synthesis methods, and potential applications of this compound, while also addressing common queries from the scientific community.

One of the most frequently searched questions about 1630760-75-6 (R-Isomer) revolves around its enantiomeric purity and how it compares to its S-Isomer counterpart. Enantiomers often exhibit vastly different pharmacological properties, making the R-Isomer a subject of intense study for drug development. For instance, the R-Isomer of certain compounds has been shown to possess higher bioavailability or reduced side effects, which aligns with the growing demand for precision medicine. This trend underscores the importance of chiral separation techniques and asymmetric synthesis in modern chemistry.

Another hot topic in the context of CAS No 1630760-75-6 is its role in green chemistry. Researchers are increasingly exploring sustainable synthesis routes to minimize waste and energy consumption. The R-Isomer of this compound can be synthesized using biocatalysts or enzymatic methods, which align with the principles of environmentally friendly production. This approach not only reduces the carbon footprint but also enhances the scalability of the process, making it a viable option for industrial applications.

The 1630760-75-6 (R-Isomer) also finds applications beyond pharmaceuticals. In the agrochemical sector, it is being investigated for its potential as a pesticide intermediate or plant growth regulator. Its stereospecificity ensures targeted action, reducing the risk of off-target effects on non-pest species. This is particularly relevant given the increasing focus on sustainable agriculture and the need for safer, more efficient crop protection solutions.

From a technical standpoint, the R-Isomer of 1630760-75-6 is characterized by its optical rotation and crystal structure, which are critical for quality control in manufacturing. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and X-ray crystallography are employed to verify its purity and confirm its absolute configuration. These methods are essential for meeting the stringent requirements of regulatory agencies like the FDA and EMA.

In summary, 1630760-75-6 (R-Isomer) represents a fascinating area of research with broad implications across multiple industries. Its chiral properties, combined with the push for sustainable synthesis and precision applications, make it a compound of enduring interest. As scientific advancements continue, the potential for new discoveries and innovations involving this molecule remains vast.